1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3-chlorophenyl)sulfonyl]piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H19ClN2O4S/c19-15-2-1-3-16(11-15)26(22,23)21-8-6-20(7-9-21)12-14-4-5-17-18(10-14)25-13-24-17/h1-5,10-11H,6-9,12-13H2
• InChI Key: YMZJVWBQEMUGBD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C18H19ClN2O4S
• Molecular Weight: 394.9 g/mol

Description

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3-chlorophenyl)sulfonyl]piperazine, also known as BZP, is a synthetic compound that belongs to the piperazine class of drugs. It was first synthesized in the 1970s and gained popularity as a recreational drug in the early 2000s. However, BZP has also been studied for its potential scientific research applications.

Mechanism of Action

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3-chlorophenyl)sulfonyl]piperazine acts as a stimulant by increasing the release of dopamine, serotonin, and norepinephrine in the brain. This leads to increased activity in the central nervous system, resulting in effects such as increased alertness, euphoria, and decreased appetite.
Biochemical and Physiological Effects:
1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3-chlorophenyl)sulfonyl]piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It can also cause changes in mood, behavior, and cognitive function. However, these effects can vary depending on the dose and route of administration.

Advantages and Limitations for Lab Experiments

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3-chlorophenyl)sulfonyl]piperazine has several advantages for use in lab experiments. It is a well-characterized compound with known pharmacological properties. It is also relatively easy and inexpensive to synthesize. However, 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3-chlorophenyl)sulfonyl]piperazine has limitations as a research tool. It has a narrow therapeutic window, meaning that the dose must be carefully controlled to avoid toxicity. It also has potential for abuse, which can complicate its use in research.

Future Directions

There are several future directions for research involving 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3-chlorophenyl)sulfonyl]piperazine. One area of interest is the development of new drugs based on the structure of 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3-chlorophenyl)sulfonyl]piperazine. Another area of research is the identification of new targets for 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3-chlorophenyl)sulfonyl]piperazine and related compounds. Additionally, further studies are needed to fully understand the mechanisms of action and physiological effects of 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3-chlorophenyl)sulfonyl]piperazine.

Synthesis Methods

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3-chlorophenyl)sulfonyl]piperazine can be synthesized through a multistep process involving the reaction of piperazine with 1,3-benzodioxole and 3-chlorobenzenesulfonyl chloride. The resulting compound is then purified and characterized using various analytical techniques, such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3-chlorophenyl)sulfonyl]piperazine has been studied for its potential as a pharmacological tool in scientific research. It has been shown to interact with various receptors in the brain, including dopamine, serotonin, and norepinephrine receptors. This makes it a useful compound for studying the mechanisms of action of these receptors and the effects of their modulation.